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Compound of Interest

Compound Name: Sulfoxaflor-d3

Cat. No.: B15609039 Get Quote

The following table summarizes the typical performance characteristics of a validated analytical

method for the determination of sulfoxaflor residues using Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS). These values are compiled from various studies and

represent a benchmark for laboratories conducting sulfoxaflor residue analysis.[1][2][3]

Parameter
Food & Environmental
Matrices

Animal Tissues

Limit of Quantitation (LOQ) 0.01 mg/kg[3][4][5][6] 0.01 mg/kg

**Linearity (R²) ** > 0.99[1] > 0.998[2]

Average Recovery 78.4% - 98.7%[1] 75.5% - 114.9%[2]

Repeatability (RSDr) 1.2% - 14.5%[1] < 14%[2]

Reproducibility (RSDR) 2.9% - 15.6%[1] Not specified

Limit of Detection (LOD) 0.2 - 0.6 µg/kg[1] Not specified

Experimental Protocol: A Standardized Approach
A widely accepted and effective method for the analysis of sulfoxaflor residues in food and

environmental samples is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

extraction method followed by analysis with LC-MS/MS.[1][6]
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1. Sample Preparation and Extraction:

A homogenized sample (typically 10-15 g) is weighed into a 50 mL centrifuge tube.

For samples with low water content, an appropriate amount of reagent water is added.

Acetonitrile (10 mL) is added as the extraction solvent.

A salt mixture (commonly magnesium sulfate and sodium chloride) is added to induce phase

separation.

The tube is shaken vigorously for 1 minute and then centrifuged.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

An aliquot of the supernatant (acetonitrile layer) is transferred to a d-SPE tube.

The d-SPE tube contains a sorbent material, such as primary secondary amine (PSA), to

remove interfering matrix components.[1]

The tube is vortexed and then centrifuged.

3. Instrumental Analysis (LC-MS/MS):

The final extract is filtered and an aliquot is injected into the LC-MS/MS system.

Chromatographic separation is typically achieved on a C18 reversed-phase column.

Detection and quantification are performed using a tandem mass spectrometer in positive

electrospray ionization (ESI+) mode, monitoring for specific precursor-to-product ion

transitions for sulfoxaflor.[1][2]

Visualizing the Workflow and Comparison Logic
The following diagrams illustrate the general workflow for sulfoxaflor residue analysis and the

logical structure of an inter-laboratory comparison.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2012/ay/c2ay25782c
https://pubs.rsc.org/en/content/articlelanding/2012/ay/c2ay25782c
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.6b00285
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Extraction & Cleanup Analysis & Reporting

Sample Receipt Homogenization Weighing QuEChERS
Extraction

d-SPE
Cleanup

LC-MS/MS
Analysis Data Processing Final Report

Click to download full resolution via product page

Sulfoxaflor residue analysis workflow.
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Logic of an inter-laboratory comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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